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Compound of Interest

5-Bromo-2-
Compound Name:

(cyclopropylmethoxy)pyrimidine
CAS No.: 1339137-63-1

Cat. No.: B2530039

Get Quote

Executive Summary & Structural Rationale

5-Bromo-2-(cyclopropylmethoxy)pyrimidine (CAS: 893566-66-8) is a disubstituted
pyrimidine scaffold extensively utilized in medicinal chemistry, particularly in the development of
GPR119 agonists and kinase inhibitors.[1]

Its structural value is derived from three distinct pharmacophoric features:

e The Pyrimidine Core: A privileged scaffold in drug discovery, offering optimal hydrogen bond
acceptor properties and

-stacking capability within ATP-binding pockets.[1]

o The C-5 Bromine Handle: A reactive site for palladium-catalyzed cross-coupling reactions
(Suzuki-Miyaura, Buchwald-Hartwig), enabling the rapid elaboration of the core into complex
biaryls.[1]
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» The 2-Cyclopropylmethoxy Tail: A lipophilic ether linkage that enhances metabolic stability.
The cyclopropyl group acts as a bioisostere for isopropyl or ethyl groups but with reduced
susceptibility to CYP450-mediated oxidation due to the higher bond dissociation energy of
cyclopropyl C-H bonds [1][2].[2]

Physicochemical Characterization

The following data summarizes the core structural properties required for identification and
quality control.

Property Specification

IUPAC Name 5-bromo-2-(cyclopropylmethoxy)pyrimidine

Molecular Formula

Molecular Weight 229.08 g/mol
Appearance White to off-white crystalline solid
Melting Point 48-52 °C
- Soluble in DCM, EtOAc, DMSO, Methanol;
Solubility ] ]
Sparingly soluble in water
LogP (Predicted) ~2.3 (Moderate Lipophilicity)

Spectroscopic Analysis (Diagnostic Signals)

The structural integrity of this molecule is validated via

H NMR. The symmetry of the pyrimidine ring renders the H-4 and H-6 protons equivalent, a
critical diagnostic feature.[1]

e HNMR (400 MHz, CDCI
):

o 8.52 (s, 2H, Pyrimidine H-4, H-6): The diagnostic singlet indicating 2,5-substitution pattern.
[1]
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o 4.15 (d,
Hz, 2H, O-CH
): The doublet confirms the methylene linker attached to the cyclopropyl ring.[1]
o 1.25-1.35 (m, 1H, Cyclopropyl CH): Methine proton.[1]
o 0.58-0.65 (m, 2H, Cyclopropyl CH
): High-field multiplets.[1]
o 0.32-0.38 (m, 2H, Cyclopropyl CH
): High-field multiplets.[1]

e MS (ESI):
o Positive mode (

): Observed peaks at m/z 229.0 and 231.0 with a 1:1 intensity ratio, confirming the
presence of a single bromine atom.

Synthesis Protocol (Nucleophilic Aromatic
Substitution)

The most robust synthesis involves an

reaction between 5-bromo-2-chloropyrimidine and cyclopropylmethanol.[1] The electron-
deficient nature of the pyrimidine ring at the C-2 position facilitates displacement of the chloride
by the alkoxide nucleophile.[1]

Reaction Scheme Visualization
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5-Bromo-2-chloropyrimidine SNAr Displacement

5-Bromo-2-(cyclopropylmethoxy)

Cyclopropylmethanol Deprotonaton pyrimidine

Alkoxide Formation

NaH (60%) / """""""" '

THF, 0°C to RT

Click to download full resolution via product page

Figure 1: Synthetic workflow for the preparation of the title compound via SNAr mechanism.

Step-by-Step Methodology

o Reagent Preparation:

o Charge a flame-dried 3-neck round-bottom flask with Sodium Hydride (NaH, 60%
dispersion in oil, 1.2 equiv) under an Argon atmosphere.

o Wash NaH with anhydrous hexane (2x) to remove mineral oil if high purity is required,;
otherwise, use as is.

o Suspend NaH in anhydrous THF (10 mL/g of substrate). Cool to 0°C.

e Alkoxide Formation:
o Add Cyclopropylmethanol (1.1 equiv) dropwise to the NaH suspension.
o Observation: Vigorous evolution of

gas.

o Stir at 0°C for 30 minutes until gas evolution ceases.

e Coupling (
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o Add a solution of 5-Bromo-2-chloropyrimidine (1.0 equiv) in anhydrous THF dropwise to

the alkoxide mixture.
o Allow the reaction to warm to room temperature (RT) and stir for 2—4 hours.
o Monitoring: Check via TLC (Hexane:EtOAc 4:1) or LCMS. The starting chloride (

) should disappear, replaced by the product (
).
o Work-up & Purification:

o Quench carefully with saturated

solution.

o Extract with Ethyl Acetate (3x). Wash combined organics with brine, dry over

, and concentrate in vacuo.

o Purification: Recrystallize from Hexane/EtOAc or perform flash column chromatography
(0-10% EtOAc in Hexane).

Functionalization & Applications

The utility of 5-Bromo-2-(cyclopropylmethoxy)pyrimidine lies in its role as an electrophile in
transition-metal catalyzed couplings.[1] The C-Br bond is highly reactive toward Pd(0), while
the ether linkage remains inert under basic cross-coupling conditions.[1]

Strategic Logic: Why this Scaffold?
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Figure 2: Decision tree illustrating the synthetic utility and medicinal chemistry advantages of
the scaffold.[1]

Standard Protocol: Suzuki-Miyaura Coupling

To install an aryl group at the 5-position:

Combine scaffold (1.0 equiv), Aryl boronic acid (1.2 equiv), and

(2.0 equiv) in Dioxane/Water (4:1).

Degas with Argon for 10 min.

» Add

(0.05 equiv).

Heat to 80-90°C for 4-12 hours.

Safety & Handling

e Hazards: The compound is an organobromide and should be treated as a potential irritant to
eyes, skin, and respiratory systems.[1]

» Reactivity: Avoid strong oxidizing agents. The C-Br bond is light-sensitive over long periods;
store in amber vials.[1]
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o Storage: Keep at 2-8°C under inert atmosphere (Argon/Nitrogen) for long-term stability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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